Cas no 26535-32-0 (Hexanoic acid, 3,5-dioxo-2-(triphenylphosphoranylidene)-, methyl ester)

Hexanoic acid, 3,5-dioxo-2-(triphenylphosphoranylidene)-, methyl ester structure
26535-32-0 structure
Product Name:Hexanoic acid, 3,5-dioxo-2-(triphenylphosphoranylidene)-, methyl ester
CAS No:26535-32-0
MF:C25H23O4P
MW:418.421488046646
CID:2661739
Update Time:2023-08-06

Hexanoic acid, 3,5-dioxo-2-(triphenylphosphoranylidene)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • QLWJSXCSZKAGJN-UHFFFAOYSA-N
    • Hexanoic acid, 3,5-dioxo-2-(triphenylphosphoranylidene)-, methyl ester
    • Methyl 3,5-dioxo-2-(triphenylphosphoranylidene)hexanoate #
    • 3,5-Dioxo-2-(triphenylphosphoranylidene)hexanoic acid methyl ester
    • Inchi: 1S/C25H23O4P/c1-19(26)18-23(27)24(25(28)29-2)30(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h3-17H,18H2,1-2H3
    • InChI Key: QLWJSXCSZKAGJN-UHFFFAOYSA-N
    • SMILES: P(=C(C(=O)OC)C(CC(C)=O)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 625
  • Topological Polar Surface Area: 60.4

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